N-[1-(1-benzofuran-2-yl)propan-2-yl]-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide

Specification

• CAS No.: 2034559-13-0
• Molecular Formula: C22H19ClN2O3
• Molecular Weight: 394.86
• IUPAC Name: N-[1-(1-benzofuran-2-yl)propan-2-yl]-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• Standard InChI: InChI=1S/C22H19ClN2O3/c1-13(11-16-12-15-7-3-6-10-19(15)27-16)24-22(26)20-14(2)28-25-21(20)17-8-4-5-9-18(17)23/h3-10,12-13H,11H2,1-2H3,(H,24,26)
• Standard InChI Key: JOUQUWSJMPXNPH-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC(C)CC3=CC4=CC=CC=C4O3

Introduction

Synthesis and Preparation

The synthesis of such a compound would typically involve several key steps:

• Formation of the Benzofuran Core: This might involve the condensation of a phenol with an aldehyde or ketone in the presence of an acid catalyst.

• Introduction of the Oxazole Ring: This could be achieved through a cyclization reaction involving an amino acid derivative.

• Attachment of the Chlorophenyl Group: This might involve a nucleophilic substitution or a cross-coupling reaction.

Step	Reaction Type	Reagents	Conditions
1	Condensation	Phenol, Aldehyde/Ketone, Acid Catalyst	Heat, Solvent
2	Cyclization	Amino Acid Derivative	Base, Solvent
3	Coupling	Chlorophenyl Halide, Catalyst	Solvent, Temperature

Biological Activity and Potential Applications

While specific biological data for N-[1-(1-Benzofuran-2-yl)propan-2-yl]-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide is not available, compounds with similar structures have shown promise in various therapeutic areas. Benzofurans and oxazoles are known for their potential as antimicrobial, anticancer, and anti-inflammatory agents. The presence of a chlorophenyl group could enhance these activities or provide additional pharmacological effects.